N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide

• IUPAC Name: N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide
• InChI: InChI=1S/C13H20N2O/c1-2-9-14-12(16)15-10-8-13(11-15)6-4-3-5-7-13/h1H,3-11H2,(H,14,16)
• InChI Key: ADTWVVCGTFJQCY-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)N1CCC2(C1)CCCCC2
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide is a compound that has been widely studied for its potential use in medicinal chemistry. This compound is also known as JNJ-31020028 and has been found to have promising effects in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide is not fully understood. However, it has been found to act as a selective antagonist of the dopamine D3 receptor. This receptor is involved in various neurological and psychiatric disorders, and its antagonism has been found to have therapeutic potential.
Biochemical and Physiological Effects
N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been found to reduce the symptoms of schizophrenia in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide in lab experiments include its selectivity for the dopamine D3 receptor and its potential therapeutic effects in neurological and psychiatric disorders. However, its limitations include its relatively low potency and the need for further research to fully understand its mechanism of action.

Future Directions

There are various future directions for the study of N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide. These include:
1. Further investigation of its mechanism of action to fully understand its therapeutic potential.
2. Exploration of its potential use in the treatment of other neurological and psychiatric disorders.
3. Development of more potent analogs of N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide.
4. Investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and humans.
5. Clinical trials to determine its safety and efficacy in humans.
In conclusion, N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide is a promising compound that has been studied extensively for its potential use in medicinal chemistry. Its selectivity for the dopamine D3 receptor and its potential therapeutic effects in neurological and psychiatric disorders make it a promising candidate for further research.

Synthesis Methods

The synthesis of N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide has been achieved through various methods. One such method involves the reaction of 2-azaspiro[4.5]decane-1-carboxylic acid with propargylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). This reaction results in the formation of the desired compound.

Scientific Research Applications

N-prop-2-ynyl-2-azaspiro[4.5]decane-2-carboxamide has been studied extensively for its potential use in the treatment of various diseases. It has been found to have promising effects in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.